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Introduction
JNJ-42041935 is a potent, selective, and reversible inhibitor of prolyl hydroxylase domain

(PHD) enzymes.[1][2] By inhibiting PHD1, PHD2, and PHD3, JNJ-42041935 prevents the

degradation of Hypoxia-Inducible Factor-alpha (HIF-α), leading to its accumulation and the

subsequent activation of HIF-responsive genes.[2] This pathway is a critical component of the

cellular response to hypoxia and plays a protective role in ischemic conditions. Consequently,

JNJ-42041935 is a valuable pharmacological tool for studying the therapeutic potential of HIF

stabilization in various ischemic injury models.

Mechanism of Action
Under normoxic conditions, PHD enzymes hydroxylate proline residues on HIF-α subunits,

targeting them for ubiquitination and proteasomal degradation. JNJ-42041935 acts as a 2-

oxoglutarate competitive inhibitor of PHDs, preventing this hydroxylation.[2] This leads to the

stabilization of HIF-α, which then translocates to the nucleus, dimerizes with HIF-β, and binds

to Hypoxia-Response Elements (HREs) in the promoter regions of target genes. The resulting

upregulation of genes involved in erythropoiesis, angiogenesis, and cell survival contributes to

tissue protection and repair in the context of ischemia.
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Analysis

Day 1:
JNJ-42041935 (100 µM/kg, i.p.)

Day 3:
JNJ-42041935 (100 µM/kg, i.p.)

Day 5:
JNJ-42041935 (100 µM/kg, i.p.) Anesthesia Bilateral Flank Incision Renal Pedicle Clamping (20 min) Clamp Removal (Reperfusion) Suturing Sacrifice (Day 7)

Blood Collection

Kidney Harvest

Serum Analysis (BUN, Creatinine, EPO)

Tissue Analysis (Western, qRT-PCR, Histology)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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